Cas no 1067882-50-1 (Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro-)

• Product Name: Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro-
• CAS No: 1067882-50-1
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 6192441
• Update Time: 2026-03-11

Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro-

• Inchi： 1S/C8H5BrClFO2/c9-5-3-7(11)6(10)1-4(5)2-8(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： MBWJXPMFSYYQBM-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC(Cl)=C(F)C=C1Br

Experimental Properties

• Density: 1.792±0.06 g/cm3(Predicted)
• Boiling Point: 348.2±37.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Additional information on Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro-

Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- (CAS No. 1067882-50-1): A Comprehensive Overview

Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- (CAS No. 1067882-50-1) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, characterized by its bromo, chloro, and fluoro substituents, represents a class of molecules that are often explored for their utility in drug discovery and material science applications.

The molecular structure of Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- consists of a benzene ring substituted with a carboxylic acid group at the para position relative to the fluoro group, a bromine atom at the ortho position to the carboxylic acid, and a chlorine atom at the meta position to the fluoro group. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further functionalization and derivatization.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of fluorine atoms in Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- contributes to these desirable properties, making it an attractive candidate for the development of novel therapeutic agents.

One of the most compelling aspects of Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- is its potential as a building block for more complex molecules. The bromine and chlorine atoms serve as excellent handles for further chemical modification via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the benzene ring, enabling the synthesis of a wide array of derivatives with tailored biological activities.

Recent studies have highlighted the utility of Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. By leveraging the structural features of this compound, researchers have designed novel inhibitors that target specific kinases with high selectivity and potency.

The fluorine atom in Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- has been shown to enhance the binding affinity of kinase inhibitors to their target proteins. This effect is attributed to the ability of fluorine to modulate electronic distributions and increase hydrophobic interactions within the binding pocket. Such modifications can lead to improved pharmacokinetic profiles and increased therapeutic efficacy.

In addition to its applications in drug discovery, Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- has also been explored in material science research. The unique electronic properties of this compound make it a promising candidate for use in organic electronics and optoelectronic devices. For instance, it has been investigated as a component in organic light-emitting diodes (OLEDs) and organic photovoltaic cells due to its ability to facilitate charge transport and emission.

The synthesis of Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by selective functionalization at different positions on the benzene ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents with high precision.

The growing body of research on fluorinated aromatic compounds underscores their importance in modern chemistry and biology. The unique properties of Benzeneacetic acid, 2-bromo-5-chloro-4-fluoro- make it a valuable tool for researchers working in pharmaceuticals, agrochemicals, and materials science. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will undoubtedly play an increasingly significant role in advancing scientific knowledge and developing innovative solutions to global challenges.